Cas no 352514-21-7 (6-(hydroxymethyl)-1,2-dihydropyridin-2-one)

• Product Name: 6-(hydroxymethyl)-1,2-dihydropyridin-2-one
• CAS No: 352514-21-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD12028473
• CID: 853254
• PubChem ID: 22476551
• Update Time: 2025-06-13

6-(hydroxymethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 6-(hydroxymethyl)-
• 2(1H)-Pyridinone,6-(hydroxymethyl)-(9CI)
• 6-(hydroxymethyl)-2(1H)-Pyridinone
• 6-(Hydroxymethyl)pyridin-2-ol
• 6-(hydroxymethyl)pyridin-2(1H)-one
• 6-Hydroxymethyl-1H-pyridin-2-one
• ALBB-010165
• CTK8A2999
• CTK8F6994
• SBB050254
• STK506260
• SureCN1161426
• SureCN1836255
• 6-(hydroxymethyl)-1,2-dihydropyridin-2-one
• Z1198343459
• 6-(HYDROXYMETHYL)-1H-PYRIDIN-2-ONE
• AKOS027384083
• G50257
• 352514-21-7
• SCHEMBL1161426
• DA-36752
• AKOS005172374
• EN300-378178
• 1849260-65-6
• MFCD12028473
• CS-0247901
• OCIJNSPIKMBDDH-UHFFFAOYSA-N
• DTXSID30625947
• 6-hydroxymethyl-2-pyridone
• SB53695
• 6-(hydroxymethyl)pyridine-2(1H)-one
• SB53197

• MDL： MFCD12028473
• Inchi： 1S/C6H7NO2/c8-4-5-2-1-3-6(9)7-5/h1-3,8H,4H2,(H,7,9)
• InChI Key： OCIJNSPIKMBDDH-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(N1)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 0.27950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-(hydroxymethyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 6-(Hydroxymethyl)-1,2-dihydropyridin-2-one (CAS: 352514-21-7)

The compound 6-(hydroxymethyl)-1,2-dihydropyridin-2-one (CAS: 352514-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors and antimicrobial agents. Recent studies have focused on its role in modulating biological pathways, particularly those involving inflammation and oxidative stress.

One of the most notable advancements in this area is the discovery of its inhibitory effects on specific kinases involved in inflammatory signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(hydroxymethyl)-1,2-dihydropyridin-2-one exhibit potent activity against p38 MAP kinase, a critical target in the treatment of chronic inflammatory diseases. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of this scaffold.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a precursor for the synthesis of novel antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful modification of 6-(hydroxymethyl)-1,2-dihydropyridin-2-one to produce derivatives with enhanced activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing the global challenge of antibiotic resistance.

Another significant development involves the application of 6-(hydroxymethyl)-1,2-dihydropyridin-2-one in the field of neurodegenerative disease research. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience in early 2024, identified this compound as a potential modulator of alpha-synuclein aggregation, a hallmark of Parkinson's disease. The findings suggest that further structural modifications could yield neuroprotective agents with clinical relevance.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 6-(hydroxymethyl)-1,2-dihydropyridin-2-one production. A 2023 report in Organic Process Research & Development described a novel catalytic system that enables the large-scale synthesis of this compound with improved yield and purity. This technological breakthrough addresses previous challenges in manufacturing scale-up, making the compound more accessible for both research and potential therapeutic applications.

Looking forward, the versatility of 6-(hydroxymethyl)-1,2-dihydropyridin-2-one continues to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its potential in cancer therapy, particularly as a building block for targeted drug delivery systems. The compound's unique chemical properties, including its ability to form stable conjugates with various therapeutic payloads, position it as a valuable tool in the development of next-generation pharmaceuticals.